![molecular formula C7H4Cl2O3 B6253081 2,6-dichloro-3-hydroxybenzoic acid CAS No. 4641-37-6](/img/no-structure.png)
2,6-dichloro-3-hydroxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,6-dichloro-3-hydroxybenzoic acid is an organic compound with the molecular weight of 207.01 . It is also known as dichlorosalicylic acid. The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H4Cl2O3/c8-3-1-2-4 (10)6 (9)5 (3)7 (11)12/h1-2,10H, (H,11,12) . This structure can be viewed as a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 122-124°C . It is insoluble in water but soluble in alkali and organic solvent .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 2,6-dichloro-3-hydroxybenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,6-dichlorophenol", "sodium hydroxide", "carbon dioxide", "sulfuric acid", "potassium permanganate", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,6-dichlorophenol is reacted with sodium hydroxide and carbon dioxide to form 2,6-dichloro-1,4-benzoquinone.", "Step 2: 2,6-dichloro-1,4-benzoquinone is then treated with sulfuric acid to form 2,6-dichloro-1,4-benzoquinone-3-carboxylic acid.", "Step 3: The resulting compound is then oxidized using potassium permanganate to form 2,6-dichloro-3-hydroxybenzoic acid.", "Step 4: The product is purified by treating it with hydrochloric acid, followed by sodium bicarbonate and sodium chloride, and finally water." ] } | |
CAS RN |
4641-37-6 |
Molecular Formula |
C7H4Cl2O3 |
Molecular Weight |
207 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.